N-(1,2-oxazol-4-yl)-4-phenyloxane-4-carboxamide

Specification

• CAS No.: 1396864-32-6
• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.304
• IUPAC Name: N-(1,2-oxazol-4-yl)-4-phenyloxane-4-carboxamide
• Standard InChI: InChI=1S/C15H16N2O3/c18-14(17-13-10-16-20-11-13)15(6-8-19-9-7-15)12-4-2-1-3-5-12/h1-5,10-11H,6-9H2,(H,17,18)
• Standard InChI Key: KSRBPWDAVXWKIW-UHFFFAOYSA-N
• SMILES: C1COCCC1(C2=CC=CC=C2)C(=O)NC3=CON=C3

Introduction

N-(1,2-oxazol-4-yl)-4-phenyloxane-4-carboxamide is a chemical compound with the CAS number 1396864-32-6. Its molecular formula is C15H16N2O3, and it has a molecular weight of 272.2991 g/mol. This compound belongs to a broader class of oxazoles, which are five-membered heterocyclic rings containing oxygen and nitrogen. Oxazoles are known for their diverse biological activities and are often explored in pharmaceutical research for their potential therapeutic applications.

Synthesis and Preparation

While specific synthesis details for N-(1,2-oxazol-4-yl)-4-phenyloxane-4-carboxamide are not readily available, compounds with similar structures often involve multi-step syntheses. Typically, these processes might include the formation of the oxazole ring followed by attachment of the phenyloxane moiety through a carboxamide linkage. Common methods for forming oxazoles include cyclization reactions involving amino acids or their derivatives.

Biological Activity and Potential Applications

Although specific biological activity data for N-(1,2-oxazol-4-yl)-4-phenyloxane-4-carboxamide are not available in the current literature, compounds with similar structures have shown potential in various therapeutic areas. Oxazole derivatives are known for their roles as enzyme inhibitors, antimicrobial agents, and anticancer compounds. The presence of a phenyl group can enhance lipophilicity and potentially improve bioavailability, making such compounds interesting candidates for drug discovery.